Cas no 314251-26-8 ((2E)-N-(4-ethoxyphenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide)

• Product Name: (2E)-N-(4-ethoxyphenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide
• CAS No: 314251-26-8
• MF: C₁₈H₁₆F₃NO₂
• MW: 335.320355415344
• CID: 6078181
• PubChem ID: 875178
• Update Time: 2025-05-21

(2E)-N-(4-ethoxyphenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-ethoxyphenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide
• (E)-N-(4-ethoxyphenyl)-3-(3-(trifluoromethyl)phenyl)acrylamide
• 2-Propenamide, N-(4-ethoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-
• AKOS002187690
• (E)-N-(4-ethoxyphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CB07740
• (2E)-N-(4-ethoxyphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• BIM-0005593.P001
• SMSF0015972
• F0708-0427
• 314251-26-8
• VU0488707-1

• Inchi： 1S/C18H16F3NO2/c1-2-24-16-9-7-15(8-10-16)22-17(23)11-6-13-4-3-5-14(12-13)18(19,20)21/h3-12H,2H2,1H3,(H,22,23)
• InChI Key： KILXOZQLQWDBNS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)C=CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 335.11331324g/mol
• Monoisotopic Mass: 335.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 478.8±45.0 °C(Predicted)
• pka: 13.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(4-ethoxyphenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide

Comprehensive Overview of (2E)-N-(4-ethoxyphenyl)-3-(trifluoromethyl)phenylprop-2-enamide (CAS No. 314251-26-8)

(2E)-N-(4-ethoxyphenyl)-3-(trifluoromethyl)phenylprop-2-enamide, with the CAS number 314251-26-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This prop-2-enamide derivative features a trifluoromethylphenyl group, which is known for enhancing the bioactivity and stability of molecules. Researchers are particularly interested in its potential applications due to the unique properties imparted by the 4-ethoxyphenyl moiety and the α,β-unsaturated amide structure.

In recent years, the demand for fluorinated compounds like 314251-26-8 has surged, driven by their role in drug discovery and material science. The trifluoromethyl group is a key structural motif in many FDA-approved drugs, contributing to improved metabolic stability and lipophilicity. This compound’s E-configuration (trans-alkene) further enhances its potential as a building block for bioactive molecules, aligning with trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, (2E)-N-(4-ethoxyphenyl)-3-(trifluoromethyl)phenylprop-2-enamide exemplifies advancements in cross-coupling reactions and amide bond formation. Its synthesis often involves Pd-catalyzed methodologies or microwave-assisted techniques, reflecting the industry’s shift toward greener and more efficient processes. These methods are frequently searched by chemists exploring high-yield synthetic routes or scalable production of complex intermediates.

The compound’s potential extends to agrochemical innovation, where trifluoromethyl-containing molecules are prized for their pesticidal and herbicidal efficacy. With growing global emphasis on sustainable agriculture, researchers are investigating derivatives of CAS 314251-26-8 for eco-friendly crop protection solutions. This aligns with searches for next-generation agrochemicals and low-residue formulations.

Analytical characterization of 314251-26-8 typically employs HPLC, NMR spectroscopy, and mass spectrometry, techniques widely discussed in forums on compound purity verification. The electron-withdrawing nature of the trifluoromethyl group also makes this compound a candidate for studies on electronic effects in organic chemistry, a hot topic in computational modeling communities.

Despite its niche status, (2E)-N-(4-ethoxyphenyl)-3-(trifluoromethyl)phenylprop-2-enamide embodies broader trends in structure-activity relationship (SAR) optimization. Its molecular architecture serves as a template for designing compounds with improved binding affinity or selectivity, addressing frequent queries about rational drug design strategies. Patent databases reveal incremental interest in similar structures for kinase inhibition and GPCR modulation.

In conclusion, CAS 314251-26-8 represents a convergence of medicinal chemistry, process optimization, and applications-driven research. Its relevance persists as scientists explore fluorine’s role in bioactive molecules—a subject dominating academic and industrial discourse. Future studies may unlock its utility in bioconjugation or smart materials, further solidifying its position in cutting-edge science.